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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance characteristics of two primary

explosives: Hexamethylene Triperoxide Diamine (HMTD) and lead azide. The information

presented is collated from a range of scientific literature and technical reports, with a focus on

quantitative data and detailed experimental methodologies.

Executive Summary
Hexamethylene Triperoxide Diamine (HMTD) and lead azide are both highly sensitive primary

explosives used to initiate detonation in less sensitive secondary explosives. While HMTD was

historically used in mining applications due to its high initiating power and low production cost,

it has been largely superseded by the more chemically stable lead azide in most formal

applications.[1] Lead azide, in its various forms (e.g., dextrinated), has become a standard in

military and commercial detonators.[1] This guide delves into a detailed comparison of their key

performance metrics, providing researchers with the necessary data to understand their

respective advantages and limitations.

Data Presentation: Quantitative Performance
Comparison
The following tables summarize the key quantitative performance data for HMTD and lead

azide.
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Property HMTD Lead Azide Source(s)

Chemical Formula C₆H₁₂N₂O₆ Pb(N₃)₂ [1]

Molar Mass ( g/mol ) 208.17 291.24 [1]

Density (g/cm³) 0.88 - 1.57 4.71 [1]

Detonation Velocity

(m/s)
4511 - 5100 ~5180 [1][2]

Heat of Explosion

(kJ/kg)
Not specified Not specified

Ignition Temperature

(°C)
~200 (decomposes) ~350 (explodes)

Impact Sensitivity High High [1]

Friction Sensitivity High High [1]

Table 1: General and Performance Properties
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Stimulus HMTD Lead Azide Source(s)

Impact

Highly sensitive, can

detonate with

moderate shock.

Highly sensitive, can

detonate with

moderate shock.

[1]

Friction

Highly sensitive,

initiation by friction is

a significant hazard.

Highly sensitive,

particularly in its

crystalline form.

[1][3]

Static Electricity

Sensitive, can be

initiated by static

discharge.

Sensitive, can be

initiated by static

discharge.

[1]

Heat
Decomposes at 75°C,

ignites at 200°C.

Explodes at

approximately 350°C.

Light (UV)

Sensitivity increases

with exposure to UV

light.

Not specified [1]

Table 2: Sensitivity to External Stimuli

Property HMTD Lead Azide Source(s)

Chemical Stability

Unstable, especially in

the presence of acids,

bases, and most

metals.

More chemically

stable than HMTD, but

can react with copper,

brass, or zinc.

[1]

Thermal Stability

Poor thermal stability,

decomposes at

relatively low

temperatures.

Good thermal stability

under normal storage

conditions.

Volatility
Low volatility, but can

sublime slowly.
Non-volatile solid.

Hygroscopicity Not specified Low
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Table 3: Stability Characteristics

Experimental Protocols
This section outlines the general methodologies for key experiments cited in the comparison of

HMTD and lead azide.

Synthesis of Hexamethylene Triperoxide Diamine
(HMTD)
The synthesis of HMTD involves the reaction of hexamine with hydrogen peroxide in the

presence of an acid catalyst, typically citric acid.[1][4][5]

Materials:

Hexamine (C₆H₁₂N₄)

Hydrogen Peroxide (H₂O₂, 30% solution)

Citric Acid (C₆H₈O₇)

Distilled Water

Methanol

Ice bath

Beakers and stirring apparatus

Filtration apparatus (e.g., Büchner funnel)

Procedure:

A solution of hexamine in hydrogen peroxide is prepared in a beaker and cooled in an ice

bath to maintain a low temperature.[4]

Citric acid is slowly added to the cooled and stirred solution. The temperature should be

carefully monitored and maintained near 0°C.
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The reaction mixture is stirred for several hours at a low temperature.

After the initial reaction period, the mixture is allowed to slowly warm to room temperature

and stirring is continued.

The precipitated white crystalline HMTD is collected by vacuum filtration.

The collected product is washed thoroughly with distilled water to remove any unreacted

starting materials and acid catalyst.[4]

A final wash with methanol can be performed to aid in drying.

The HMTD is then carefully dried. It is crucial to avoid any sources of ignition, friction, or

impact during this step.

Synthesis of Lead Azide (Pb(N₃)₂)
Lead azide is typically synthesized by the reaction of a soluble lead salt, such as lead(II)

nitrate, with an alkali metal azide, like sodium azide, in an aqueous solution.[6][7][8]

Materials:

Lead(II) Nitrate (Pb(NO₃)₂) or Lead(II) Acetate (Pb(CH₃COO)₂)

Sodium Azide (NaN₃)

Dextrin (optional, as a crystal modifier)

Distilled Water

Beakers and stirring apparatus

Filtration apparatus

Procedure:

A solution of lead(II) nitrate is prepared in distilled water. If dextrin is used to control crystal

size, it is dissolved in this solution.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://scholars.huji.ac.il/sites/default/files/ronniekosloff/files/oxley_et_al-2016.pdf
https://patents.google.com/patent/US3095268A/en
https://scispace.com/pdf/a-new-synthesis-of-lead-azide-hb8e6prdr8.pdf
https://www.semanticscholar.org/paper/A-New-Synthesis-of-Lead-Azide-Reitzner-Manno/1d63a8f9b3ee2639590d6903c81f90914c7fb91c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A separate solution of sodium azide is prepared in distilled water.

The sodium azide solution is slowly added to the stirred lead(II) nitrate solution.[6] A white

precipitate of lead azide will form immediately.

The reaction mixture is stirred for a period to ensure complete precipitation.

The precipitated lead azide is collected by filtration.

The product is washed with distilled water to remove soluble byproducts.

The lead azide is then carefully dried under controlled conditions, often stored wet to reduce

its sensitivity.

Determination of Detonation Velocity (Dautriche Method)
The Dautriche method is a comparative technique used to determine the detonation velocity of

an explosive.[2][9][10][11]

Principle: A length of detonating cord with a known, uniform detonation velocity is initiated at

two points by the explosive being tested. The point at which the two detonation waves in the

cord collide is used to calculate the detonation velocity of the test explosive.

Apparatus:

A sample of the explosive to be tested, typically packed in a tube of known length.

A length of detonating cord with a certified, known detonation velocity.

A lead or other soft metal plate.

A detonator.

Measuring instruments (ruler, calipers).

Procedure:

The explosive sample is carefully loaded into a tube of a predetermined length.
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Two holes are made in the tube at a precisely measured distance apart.

A single piece of detonating cord is passed through both holes, forming a loop. The ends of

the cord are positioned together at a point equidistant from the two entry points into the

explosive.

The explosive is initiated at one end.

As the detonation front travels down the explosive, it initiates the detonating cord at the two

points where the cord enters the tube.

Two detonation waves travel in opposite directions along the detonating cord.

The point of collision of these two waves will leave a distinct mark on the lead plate placed

beneath the cord.

The distance from the center point between the two cord ends to the collision mark is

measured.

The detonation velocity of the test explosive (Dₓ) is calculated using the formula: Dₓ = (L *

D꜀) / (2 * X) Where:

L is the distance between the two points where the detonating cord enters the explosive.

D꜀ is the known detonation velocity of the detonating cord.

X is the distance from the center point to the collision mark on the lead plate.

Determination of Impact Sensitivity (BAM Drop Hammer
Test)
The BAM (Bundesanstalt für Materialprüfung) drop hammer test is a standardized method to

determine the sensitivity of an explosive to impact.[12][13][14][15][16]

Principle: A sample of the explosive is subjected to the impact of a falling weight from a

specified height. The outcome (explosion or no explosion) is recorded, and the 50% probability

of initiation is determined.
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Apparatus:

BAM Drop Hammer apparatus, consisting of a drop weight, guide rails, an anvil, and a

release mechanism.

Steel sleeves and pins to contain the sample.

A device for measuring the sample volume.

Procedure:

A small, measured sample of the explosive (typically around 40 mm³) is placed in the steel

sleeve and confined by the steel pins.

The assembly is placed on the anvil of the drop hammer apparatus.

A drop weight of a specified mass is raised to a known height.

The weight is released and allowed to fall onto the sample.

The result (explosion, identified by sound, flash, or smoke) is recorded.

The test is repeated multiple times at different drop heights using a statistical method (e.g.,

the Bruceton "up-and-down" method) to determine the height at which there is a 50%

probability of causing an explosion. This is then converted to an impact energy value.

Determination of Friction Sensitivity (BAM Friction Test)
The BAM friction test is a standardized method to assess the sensitivity of an explosive to

frictional stimuli.[17][18][19][20][21]

Principle: A small sample of the explosive is subjected to friction between a stationary porcelain

pin and a moving porcelain plate under a specified load. The occurrence of an explosion is

recorded.

Apparatus:
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BAM Friction Tester, consisting of a weighted lever arm with a porcelain pin and a movable

porcelain plate.

A set of weights to apply a known load.

Procedure:

A small, measured amount of the explosive is spread on the porcelain plate.

The porcelain pin is lowered onto the sample, and a specific load is applied using the

weighted lever arm.

The porcelain plate is then moved back and forth under the pin for a set distance and speed.

The result (explosion, crackling, or no reaction) is observed and recorded.

The test is repeated with varying loads to determine the lowest load at which an explosion

occurs in a specified number of trials (e.g., 1 in 6).

Mandatory Visualizations
The following diagrams illustrate key processes and comparisons related to HMTD and lead

azide.
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Click to download full resolution via product page

Caption: Synthesis workflow for Hexamethylene Triperoxide Diamine (HMTD).
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Caption: Synthesis workflow for Lead Azide.
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Caption: Logical relationship of key performance properties of HMTD and Lead Azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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